Cas no 27770-18-9 (Gentisin (Dihydroxy-1,7-methoxy-3-xanthon))

• Product Name: Gentisin (Dihydroxy-1,7-methoxy-3-xanthon)
• CAS No: 27770-18-9
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 2051779
• PubChem ID: 162974746
• Update Time: 2025-04-21

Gentisin (Dihydroxy-1,7-methoxy-3-xanthon) Chemical and Physical Properties

Names and Identifiers

• Gentisin (Dihydroxy-1,7-methoxy-3-xanthon)
• 27770-18-9
• 1,6-Dihydroxy-3-methoxy-9H-xanthen-9-one

• Inchi： 1S/C14H10O5/c1-18-8-5-10(16)13-12(6-8)19-11-4-7(15)2-3-9(11)14(13)17/h2-6,15-16H,1H3
• InChI Key： IFAAQBKYYWXBDJ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C(=CC(=CC1=2)OC)O)=O)O

Computed Properties

• Exact Mass: 258.05282342Da
• Monoisotopic Mass: 258.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans